Cas no 1439366-88-7 (ARN 077 (enantiomer))

• Product Name: ARN 077 (enantiomer)
• CAS No: 1439366-88-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34
• CID: 5068507
• PubChem ID: 73294306
• Update Time: 2025-07-08

ARN 077 (enantiomer) Chemical and Physical Properties

Names and Identifiers

• 5-Phenylpentyl N-((2R,3S)-2-methyl-4-oxooxetan-3-yl)carbamate
• ARN 077 (enantiomer)
• HY-120813A
• CHEMBL2419817
• CS-0255173
• PTVDTLVLQXSSEC-OCCSQVGLSA-N
• 5-phenylpentyl N-[(2R,3S)-2-methyl-4-oxooxetan-3-yl]carbamate
• G18539
• URB913 (enantiomer)
• SCHEMBL14975339
• 1439366-88-7
• ARN 077 ENANTIOMER
• MS-24159
• BDBM50439667
• 5-phenylpentyl-N-[(2R,3S)-2-methyl-4-oxo-oxetan-3-yl]-carbamate
• DA-61215

• Inchi： 1S/C16H21NO4/c1-12-14(15(18)21-12)17-16(19)20-11-7-3-6-10-13-8-4-2-5-9-13/h2,4-5,8-9,12,14H,3,6-7,10-11H2,1H3,(H,17,19)/t12-,14+/m1/s1
• InChI Key： PTVDTLVLQXSSEC-OCCSQVGLSA-N
• SMILES： C1=CC=CC=C1CCCCCOC(=O)N[C@H]1[C@@H](C)OC1=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ARN 077 (enantiomer)

ARN 077 (Enantiomer): A Comprehensive Overview

ARN 077 (Enantiomer), with the CAS number 1439366-88-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This enantiomer represents a chiral form of the parent compound, which has been extensively studied for its potential applications in therapeutic interventions. Recent advancements in stereochemistry and asymmetric synthesis have further highlighted the importance of understanding the properties and functions of ARN 077 (Enantiomer) in various biological systems.

The structural elucidation of ARN 077 (Enantiomer) has been a focal point of recent research, with studies focusing on its molecular architecture and stereochemical properties. The compound exhibits a unique configuration that contributes to its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to determine the precise spatial arrangement of its atoms. This detailed understanding has paved the way for the development of novel synthetic pathways, enabling the efficient production of this enantiomer for experimental and clinical use.

One of the most promising aspects of ARN 077 (Enantiomer) is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with various diseases, including neurodegenerative disorders and inflammatory conditions. For instance, recent findings suggest that ARN 077 (Enantiomer) may act as a selective inhibitor of specific enzymes involved in the progression of Alzheimer's disease. These results have sparked interest in exploring its efficacy in clinical trials, where it could potentially offer a new avenue for treating patients with debilitating neurological conditions.

In addition to its therapeutic potential, ARN 077 (Enantiomer) has also been investigated for its role in chemical synthesis and catalysis. Its chiral properties make it an ideal candidate for asymmetric catalysis, a technique that is increasingly valued in the pharmaceutical industry for producing enantioselective compounds. By leveraging the unique stereochemical features of ARN 077 (Enantiomer), chemists can develop more efficient and sustainable methods for synthesizing complex molecules, thereby reducing costs and environmental impact.

The pharmacokinetic profile of ARN 077 (Enantiomer) has also been a subject of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its suitability as a drug candidate. Its ability to cross cellular membranes efficiently and maintain stability in physiological conditions further enhances its potential as a therapeutic agent. However, ongoing investigations are necessary to fully characterize its pharmacokinetics and ensure safety profiles before it can be considered for widespread use.

Another area of interest surrounding ARN 077 (Enantiomer) is its interaction with biological targets at the molecular level. Advanced computational modeling techniques have been employed to predict binding affinities and molecular docking interactions between ARN 077 (Enantiomer) and various protein targets. These computational studies have provided valuable insights into the mechanisms underlying its biological activity, guiding further experimental validation and optimization efforts.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding the scalability of ARN 077 (Enantiomer) production. By refining synthetic protocols and optimizing reaction conditions, researchers have achieved higher yields and improved purity levels, making large-scale production more feasible. This progress is crucial for advancing ARN 077 (Enantiomer) from laboratory experiments to clinical applications.

In summary, ARN 077 (Enantiomer) with CAS number 1439366-88-8 represents a cutting-edge compound with vast potential across multiple scientific domains. Its unique chiral properties, coupled with advancements in synthetic chemistry and pharmacology, position it as a promising candidate for future therapeutic interventions. As research continues to unfold, further insights into its mechanisms of action, safety profiles, and scalability will undoubtedly shape its role in drug development and beyond.